10.1039/B804256J | Electric field control and analyte transport in Si/SiO2 fluidic nanochannels

Electric field control and analyte transport in Si/SiO2 fluidic nanochannels

Lab on a Chip Pub Date: 2008-08-29 DOI: 10.1039/B804256J

Abstract

This article presents an analysis of the electric field distribution and current transport in fluidic nanochannels fabricated by etching of a silicon chip. The channels were overcoated by a SiO₂ layer. The analysis accounts for the current leaks across the SiO₂ layer into the channel walls. Suitable voltage biasing of the Si substrate allows eliminating of the leaks or using them to modify the potential distribution of the fluid. Shaping the potential in the fluid can be utilized for solute focusing and separations in fluidic nanochannels.

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